Cas no 1806493-05-9 (6-Phenyl-3-(trifluoromethyl)picolinic acid)

• Product Name: 6-Phenyl-3-(trifluoromethyl)picolinic acid
• CAS No: 1806493-05-9
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• CID: 4908377
• Update Time: 2025-05-26

6-Phenyl-3-(trifluoromethyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Phenyl-3-(trifluoromethyl)picolinic acid

• Inchi： 1S/C13H8F3NO2/c14-13(15,16)9-6-7-10(17-11(9)12(18)19)8-4-2-1-3-5-8/h1-7H,(H,18,19)
• InChI Key： WEZZIYYVEAJFDD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C2C=CC=CC=2)=NC=1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 326
• XLogP3: 3.3
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-Phenyl-3-(trifluoromethyl)picolinic acid

Recent Advances in the Study of 6-Phenyl-3-(trifluoromethyl)picolinic Acid (CAS: 1806493-05-9)

6-Phenyl-3-(trifluoromethyl)picolinic acid (CAS: 1806493-05-9) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of inflammation, oncology, and infectious diseases. This research briefing synthesizes the latest findings on the compound's synthesis, biological activity, and potential applications.

The compound's unique structural features, including the trifluoromethyl group and the picolinic acid moiety, contribute to its distinct physicochemical properties and biological interactions. Recent synthetic approaches have focused on optimizing the yield and purity of 6-Phenyl-3-(trifluoromethyl)picolinic acid, with several studies reporting improved methodologies that reduce byproduct formation and enhance scalability. These advancements are critical for facilitating further pharmacological evaluations and potential industrial applications.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 6-Phenyl-3-(trifluoromethyl)picolinic acid exhibits promising anti-inflammatory properties. Mechanistic investigations suggest that the compound modulates key signaling pathways, such as the NF-κB and MAPK pathways, which are central to inflammatory responses. These findings position the compound as a potential candidate for the development of new anti-inflammatory drugs with improved efficacy and safety profiles.

Additionally, the compound has shown notable activity in oncology research. Preliminary studies indicate that 6-Phenyl-3-(trifluoromethyl)picolinic acid can inhibit the proliferation of certain cancer cell lines, particularly those associated with solid tumors. Researchers are exploring its potential as a chemotherapeutic agent, either as a standalone treatment or in combination with existing therapies. The compound's ability to induce apoptosis and inhibit angiogenesis is of particular interest in this context.

Beyond inflammation and oncology, recent research has also explored the antimicrobial properties of 6-Phenyl-3-(trifluoromethyl)picolinic acid. Studies have reported its efficacy against a range of bacterial and fungal pathogens, suggesting its potential as a lead compound for the development of new antimicrobial agents. The trifluoromethyl group is believed to enhance the compound's membrane permeability and target binding, contributing to its broad-spectrum activity.

Despite these promising findings, challenges remain in the development of 6-Phenyl-3-(trifluoromethyl)picolinic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Recent efforts have focused on structural modifications and formulation strategies to overcome these limitations, with some studies reporting improved pharmacokinetic profiles through the introduction of prodrug derivatives or nanoparticle-based delivery systems.

In conclusion, 6-Phenyl-3-(trifluoromethyl)picolinic acid (CAS: 1806493-05-9) represents a promising compound with diverse therapeutic potential. Recent research has shed light on its mechanisms of action, synthetic optimization, and applications across multiple disease areas. Continued investigation into its pharmacological properties and clinical translation will be essential to fully realize its therapeutic value. This briefing underscores the importance of interdisciplinary collaboration in advancing the development of this compound and highlights key areas for future research.